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Compound of Interest

Compound Name: Sinapine thiocyanate

Cat. No.: B192392 Get Quote

Essential Safety and Handling of Sinapine
Thiocyanate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for handling Sinapine thiocyanate, including personal protective

equipment (PPE), emergency procedures, and disposal plans.

Hazard Identification and Classification
Sinapine thiocyanate presents several health and environmental hazards.[1][2] It is classified

as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Some

classifications also identify it as toxic in contact with skin or if inhaled.[2]
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 3 / 4
Toxic or Harmful if swallowed.

[1][2]

Acute Dermal Toxicity Category 3 Toxic in contact with skin.[2]

Acute Inhalation Toxicity Category 3 Toxic if inhaled.[2]

Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity Category 1
Very toxic to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Equipment Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes

and dust.

Hand Protection Protective gloves. Prevents skin contact.

Body Protection Impervious clothing.
Protects skin from

contamination.

Respiratory Protection Suitable respirator.
Prevents inhalation of dust or

aerosols.

Note: The specific type of glove and respirator should be selected based on a thorough risk

assessment of the specific laboratory conditions and procedures.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of the laboratory environment.
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust and aerosols.[1]

Use only in a well-ventilated area, preferably under a chemical fume hood.[3]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Storage:

Keep container tightly sealed.[1][2]

Store in a cool, dry, and well-ventilated area.[1][2]

Recommended storage temperature is typically between 2°C and 8°C.[4]

Protect from light and moisture.[3]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate first aid measures must be

taken.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[1][2]

Skin Contact

Immediately wash skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention.[1][2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[1][2]

Spills and Disposal
Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[1] Wear

full personal protective equipment, including respiratory protection.[1] Avoid breathing vapors,

mist, or gas.[1] Ensure adequate ventilation.[1]

Contain the spill and clean it up using an absorbent material.[1] Collect the spillage and place it

in a suitable container for disposal.[1]

Disposal: Dispose of Sinapine thiocyanate and any contaminated materials in accordance

with local, state, and federal regulations.[1][2][5] It is recommended to use an approved waste

disposal plant.[1][5] Avoid release to the environment.[1]

Safe Handling Workflow
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The following diagram illustrates the key steps for the safe handling of Sinapine thiocyanate
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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